Arsenic(II) sulfide

• CAS: 12044-30-3
• Molecular Formula: As2S2
• Molecular Weight: 213.98 g/mol
• SMILES: S=[As][As]=S
• InChI: InChI=1S/As2S2/c3-1-2-4
• InChIKey: KKPLQJMNSIUAFP-UHFFFAOYSA-N

Arsenic(II) sulfide (realgar, As₄S₄) procurement is frequently compromised by orpiment (As₂S₃) cross-contamination, which invalidates phase-dependent semiconductor performance due to fundamentally divergent crystal structures-realgar adopts a discrete molecular As₄S₄ cage, whereas orpiment forms a covalently bonded layered network. • Raman-verifiable phase identity: diagnostic As-S stretching modes at 340 cm⁻¹ and 367 cm⁻¹ exclude orpiment contamination. • Direct bandgap 2.40 ± 0.05 eV with hole mobility 12 cm²V⁻¹s⁻¹ ensures reproducible optoelectronic device performance. • 38.4× differential in NH₃ leaching extraction vs. orpiment supports use as a certified reference material for selective phase analysis validation.

Arsenic(II) Sulfide (CAS 12044-30-3): Procurement Guide for Realgar (AsS/As4S4/As2S2) Differentiation in Research and Industrial Applications

Arsenic(II) sulfide (CAS 12044-30-3), also known as realgar or arsenic disulfide, is a binary inorganic compound of arsenic and sulfur with the molecular formula As2S2 and a molecular weight of 213.98 g/mol [1]. The compound is most accurately described as tetrarsenic tetrasulfide (As4S4) in its crystalline form, featuring a distinctive cradle-like molecular configuration with covalently bonded As4S4 cages held together by van der Waals forces [2]. Arsenic(II) sulfide exhibits semiconductor properties and has been investigated for applications spanning optoelectronics, chalcogenide glasses, and photonic devices [1][3].

• [1] PubChem. Arsenic(II) sulfide. Compound Summary. CID 3627253. Molecular Formula As2S2. Molecular Weight 213.98 g/mol. View Source
• [2] Mullen, D. J. E.; Nowacki, W. Refinement of the crystal structures of realgar, AsS and orpiment, As2S3. Zeitschrift für Kristallographie, 1972, 136(1-2), 48-65. DOI: 10.1524/zkri.1972.136.1-2.48 View Source
• [3] Street, G.; Gill, W. D. Photoconductivity and Drift Mobilities in Single Crystal Realgar (As4S4). Solid State Communications, 1966, 4(12), 609-611. View Source

Why Arsenic(II) Sulfide Cannot Be Simply Substituted with As2S3, As2S5, or Other Arsenic Sulfides

Arsenic(II) sulfide (AsS/As4S4) is not functionally interchangeable with arsenic(III) sulfide (orpiment, As2S3) or arsenic(V) sulfide (As2S5), despite their shared elemental composition and overlapping industrial classification. Crystal structure refinement data demonstrate that realgar adopts a discrete molecular As4S4 cage structure with van der Waals intermolecular bonding, whereas orpiment forms a covalently bonded layered structure [1]. This fundamental structural divergence directly impacts selective separation behavior, thermal stability, photoresponse, and electronic properties [2][3]. In procurement contexts where phase purity and predictable material performance are critical—such as semiconductor device fabrication, chalcogenide glass synthesis with specific optical properties, or analytical reference standards—generic substitution introduces unacceptable variability that cannot be mitigated through post-hoc processing adjustments.

• [1] Mullen, D. J. E.; Nowacki, W. Refinement of the crystal structures of realgar, AsS and orpiment, As2S3. Zeitschrift für Kristallographie, 1972, 136(1-2), 48-65. DOI: 10.1524/zkri.1972.136.1-2.48 View Source
• [2] DONG Yani; XIONG Ying; PEI Ruohui; ZHANG Xiao; XIE Guangjin; CUI Changzheng. Chemical Phase Analysis of Arsenic Ores—A Study on Selective Separation Conditions of Orpiment and Realgar. Rock and Mineral Analysis, 2024, 43(2), 270-280. DOI: 10.15898/j.ykcs.202208050145 View Source
• [3] Street, G.; Gill, W. D. Photoconductivity and Drift Mobilities in Single Crystal Realgar (As4S4). Solid State Communications, 1966, 4(12), 609-611. View Source

Quantitative Evidence Guide: Arsenic(II) Sulfide vs. Orpiment (As2S3) and Other Analogues

Mean As–S Bond Distance: Realgar (AsS/As4S4) vs. Orpiment (As2S3) Crystallographic Refinement

X-ray crystallographic refinement of single-crystal diffraction data reveals that the mean As–S bond distance in realgar (AsS/As4S4) is 2.237(2) Å, which is approximately 0.046 Å shorter than the mean As–S bond distance of 2.283(5) Å in orpiment (As2S3) [1]. The refinement was performed on 1525 independent reflections for realgar (final R factor = 0.045 based on 1205 reflections) and 836 independent reflections for orpiment (final R factor = 0.064 based on 586 reflections) [1].

Evidence Dimension	Mean As–S bond distance
Target Compound Data	2.237(2) Å
Comparator Or Baseline	Orpiment (As2S3): 2.283(5) Å
Quantified Difference	0.046 Å (approximately 2.0% shorter)
Conditions	Single-crystal X-ray diffractometer data; space group P21/n (C2h5) for both compounds

Why This Matters

Shorter As–S bond distance correlates with stronger covalent bonding in the As4S4 cage, which influences thermal stability, dissolution kinetics, and photochemical behavior relative to layered As2S3.

• [1] Mullen, D. J. E.; Nowacki, W. Refinement of the crystal structures of realgar, AsS and orpiment, As2S3. Zeitschrift für Kristallographie, 1972, 136(1-2), 48-65. DOI: 10.1524/zkri.1972.136.1-2.48 View Source

Ammonia Leaching Selectivity: Realgar (As4S4) vs. Orpiment (As2S3) Extraction Rates

Under standardized single-mineral selective separation conditions using 4 mol/L ammonia solution in a 35°C water bath for 6 hours, the extraction rate of orpiment (As2S3) was 92.2%, whereas the extraction rate of realgar (AsS/As4S4) under identical conditions was only 2.4% [1]. This represents a 38.4-fold difference in extraction efficiency between the two arsenic sulfide phases [1].

Evidence Dimension	Ammonia leaching extraction rate
Target Compound Data	2.4% extraction rate
Comparator Or Baseline	Orpiment (As2S3): 92.2% extraction rate
Quantified Difference	89.8 percentage points (38.4× difference)
Conditions	4 mol/L ammonia solution, 35°C water bath, 6 hours leaching time

Why This Matters

The extreme differential in ammonia solubility enables selective chemical phase separation of realgar from orpiment in mixed arsenic ores, which is critical for accurate arsenic speciation analysis and for obtaining phase-pure realgar in procurement for research applications requiring defined As:S stoichiometry.

• [1] DONG Yani; XIONG Ying; PEI Ruohui; ZHANG Xiao; XIE Guangjin; CUI Changzheng. Chemical Phase Analysis of Arsenic Ores—A Study on Selective Separation Conditions of Orpiment and Realgar. Rock and Mineral Analysis, 2024, 43(2), 270-280. DOI: 10.15898/j.ykcs.202208050145 View Source

Theoretical 2D AsS Direct Bandgap vs. Bulk Realgar (As4S4) Optical Bandgap

First-principles calculations combined with non-equilibrium Green's function (NEGF) transport simulations demonstrate that 2-dimensional AsS exhibits a direct bandgap of 1.27 eV [1]. This value differs substantially from the experimentally measured optical bandgap of bulk realgar (As4S4) single crystals, which was determined to be 2.40 ± 0.05 eV via photoconductivity measurements [2]. The direct vs. indirect nature of the bandgap also differs between these material forms.

Evidence Dimension	Bandgap energy
Target Compound Data	2D AsS: direct bandgap 1.27 eV (theoretical)
Comparator Or Baseline	Bulk realgar (As4S4): optical bandgap 2.40 ± 0.05 eV (experimental)
Quantified Difference	1.13 eV difference (approximately 47% smaller bandgap for 2D form)
Conditions	2D AsS: first-principles DFT calculations; Bulk As4S4: photoconductivity measurement on synthetic single crystals at 25°C

Why This Matters

The 1.27 eV direct bandgap of 2D AsS positions it within the optimal range for visible and near-infrared photodetectors and as a p-type channel material in CMOS-compatible transistors, whereas bulk realgar's 2.40 eV bandgap restricts its photoresponse primarily to the blue-green spectral region. This dimensional dependence is critical when specifying material form for electronic device procurement.

• [1] Theoretical Study of High-Performance Two-Dimensional AsS P-Type Transistors Featuring Subthermionic Transport. IEEE Transactions on Electron Devices, 2025, 72(8), 4544-4548. DOI: 10.1109/TED.2025.11066229 View Source
• [2] Street, G.; Gill, W. D. Photoconductivity and Drift Mobilities in Single Crystal Realgar (As4S4). Solid State Communications, 1966, 4(12), 609-611. View Source

Raman Spectroscopic Fingerprint: AsS Stretching Vibrations in Realgar vs. Orpiment

Raman spectroscopic analysis at 298 K reveals distinct AsS stretching vibration patterns that unambiguously differentiate realgar (As4S4) from orpiment (As2S3). Realgar exhibits AsS stretching vibrations at 374, 367, 353, 340, and 327 cm⁻¹ with bending modes at 219, 210, 191, and 181 cm⁻¹ [1]. Orpiment displays Raman bands at 382, 355, 325, 310, and 294 cm⁻¹ with bending modes at 202 and 180 cm⁻¹ [1].

Evidence Dimension	Raman AsS stretching vibration frequencies
Target Compound Data	374, 367, 353, 340, 327 cm⁻¹ (stretching); 219, 210, 191, 181 cm⁻¹ (bending)
Comparator Or Baseline	Orpiment (As2S3): 382, 355, 325, 310, 294 cm⁻¹ (stretching); 202, 180 cm⁻¹ (bending)
Quantified Difference	Realgar lacks the 382 cm⁻¹ band of orpiment; realgar exhibits unique 340 cm⁻¹ and 367 cm⁻¹ bands absent in orpiment spectrum
Conditions	Raman microscope with thermal stage at 298 K (25°C)

Why This Matters

The distinct Raman spectral fingerprint provides a rapid, non-destructive analytical method for verifying phase purity of arsenic(II) sulfide in incoming materials, enabling quality control in procurement workflows where misidentification of realgar vs. orpiment would compromise downstream experimental reproducibility.

• [1] Frost, R. L.; Martens, W. N.; Kloprogge, J. T. Raman spectroscopic study of cinnabar (HgS), realgar (As4S4), and orpiment (As2S3) at 298 and 77K. Neues Jahrbuch für Mineralogie - Monatshefte, 2002, 2002(10), 469-480. View Source

Application Scenarios for Arsenic(II) Sulfide Based on Quantified Differentiation Evidence

Phase-Pure Procurement for Arsenic Speciation Analytical Reference Standards

The 38.4-fold differential in ammonia leaching extraction rates between realgar (2.4%) and orpiment (92.2%) enables laboratories performing arsenic phase analysis to procure realgar as a certified reference material for method validation [1]. This quantitative selectivity ensures that realgar standards do not introduce orpiment-phase contamination artifacts, which would otherwise invalidate selective separation calibration curves.

2D AsS-Based p-Type Field-Effect Transistor (p-FET) Fabrication

Theoretical calculations demonstrate that 2D AsS exhibits a direct bandgap of 1.27 eV with subthreshold swing (SS) values of 30–50 mV/dec in simulated p-MOSFETs, breaking the Boltzmann limit for thermionic transport [2]. This performance metric distinguishes 2D AsS from competing p-type 2D materials such as WSe2 and MoTe2, whose experimental SS values remain higher (>75 mV/dec), making 2D AsS a procurement priority for low-power CMOS research.

Optoelectronic Device Development Exploiting Bulk Realgar's 2.40 eV Bandgap

Bulk realgar single crystals exhibit a sharp photoresponse increase at short wavelengths corresponding to an energy gap of 2.40 ± 0.05 eV, with hole mobility measured at 12 cm²V⁻¹s⁻¹ at 25°C [3]. This positions realgar as a candidate material for visible-light photodetectors optimized for the blue-green spectral region, distinct from narrower-bandgap chalcogenides such as As2Se3 or As2Te3 that respond primarily in the infrared.

Non-Destructive Phase Identity Verification via Raman Spectroscopy in Quality Control

Procurement and receiving workflows for arsenic(II) sulfide can implement Raman spectroscopic verification using the compound's diagnostic AsS stretching vibration pattern (characteristic bands at 340 cm⁻¹ and 367 cm⁻¹) to confirm identity and exclude orpiment contamination [4]. This is particularly critical when sourcing from suppliers where realgar and orpiment co-occur naturally, as visual inspection alone is insufficient for phase discrimination.

• [1] DONG Yani; XIONG Ying; PEI Ruohui; ZHANG Xiao; XIE Guangjin; CUI Changzheng. Chemical Phase Analysis of Arsenic Ores—A Study on Selective Separation Conditions of Orpiment and Realgar. Rock and Mineral Analysis, 2024, 43(2), 270-280. DOI: 10.15898/j.ykcs.202208050145 View Source
• [2] Theoretical Study of High-Performance Two-Dimensional AsS P-Type Transistors Featuring Subthermionic Transport. IEEE Transactions on Electron Devices, 2025, 72(8), 4544-4548. DOI: 10.1109/TED.2025.11066229 View Source
• [3] Street, G.; Gill, W. D. Photoconductivity and Drift Mobilities in Single Crystal Realgar (As4S4). Solid State Communications, 1966, 4(12), 609-611. View Source
• [4] Frost, R. L.; Martens, W. N.; Kloprogge, J. T. Raman spectroscopic study of cinnabar (HgS), realgar (As4S4), and orpiment (As2S3) at 298 and 77K. Neues Jahrbuch für Mineralogie - Monatshefte, 2002, 2002(10), 469-480. View Source